Cas no 131019-17-5 (methyl 4-(1-cyanoethyl)benzoate)

• Product Name: methyl 4-(1-cyanoethyl)benzoate
• CAS No: 131019-17-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5546865
• PubChem ID: 19885048
• Update Time: 2025-06-14

methyl 4-(1-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-cyanoethyl)-, methyl ester
• Methyl 4-(1-cyanoethyl)benzoate
• methyl 4-(1-cyanoethyl)benzoate

• Inchi： 1S/C11H11NO2/c1-8(7-12)9-3-5-10(6-4-9)11(13)14-2/h3-6,8H,1-2H3
• InChI Key： UFJZWYVSYNQSKP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(C#N)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on methyl 4-(1-cyanoethyl)benzoate

Research Brief on Methyl 4-(1-cyanoethyl)benzoate (CAS: 131019-17-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

Methyl 4-(1-cyanoethyl)benzoate (CAS: 131019-17-5) is a versatile chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its role as a precursor in the development of novel bioactive compounds, particularly in the fields of oncology and neurology. This research brief synthesizes the latest findings on the synthesis, mechanistic insights, and therapeutic potential of this compound, providing a comprehensive update for researchers and industry professionals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 4-(1-cyanoethyl)benzoate as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer pathways. The research team utilized a structure-activity relationship (SAR) approach, modifying the cyanoethyl moiety to enhance binding affinity to the MDM2-p53 interface, resulting in compounds with improved pharmacokinetic properties and in vivo efficacy against xenograft models of solid tumors.

In parallel developments, the compound's unique electronic properties have been exploited in materials science applications. A recent ACS Applied Materials & Interfaces publication (2024) reported its incorporation into organic semiconductors for biosensing applications, where the electron-withdrawing cyano group facilitates charge transport while the ester moiety provides solubility for solution processing. This dual functionality positions methyl 4-(1-cyanoethyl)benzoate as a promising material for flexible bioelectronic devices.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis using this compound have been noteworthy. A Nature Communications paper (2023) described an enantioselective hydrogenation protocol employing chiral iridium catalysts, achieving >99% ee for the production of optically active derivatives. These chiral intermediates have shown particular promise in the development of CNS-active compounds, with several candidates currently in preclinical evaluation for neurodegenerative disorders.

The metabolic fate and toxicological profile of methyl 4-(1-cyanoethyl)benzoate have also been elucidated in recent pharmacokinetic studies. Research published in Drug Metabolism and Disposition (2024) identified cytochrome P450 2C19 as the primary enzyme responsible for its biotransformation, with the cyanoethyl group undergoing partial conversion to a carboxylic acid metabolite. These findings have important implications for drug design, particularly regarding potential drug-drug interactions in polypharmacy scenarios.

Emerging applications in radiopharmaceuticals have further expanded the compound's utility. A 2024 study in the Journal of Nuclear Medicine reported the successful ¹⁸F-radiolabeling of derivatives for positron emission tomography (PET) imaging of tumor hypoxia. The cyanoethyl group served as an ideal handle for radiofluorination while maintaining the compound's biodistribution properties, demonstrating the molecule's adaptability for diagnostic applications.

Looking forward, several research groups are exploring the compound's potential in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society National Meeting showed that polymer conjugates incorporating methyl 4-(1-cyanoethyl)benzoate exhibited pH-dependent release profiles, making them suitable candidates for tumor microenvironment-responsive drug delivery. These developments underscore the compound's continuing relevance in cutting-edge pharmaceutical research.

In conclusion, methyl 4-(1-cyanoethyl)benzoate (131019-17-5) remains a molecule of significant interest across multiple disciplines within chemical biology and pharmaceutical sciences. Its structural versatility, combined with recent synthetic and application breakthroughs, positions it as a valuable scaffold for both therapeutic development and advanced materials. Future research directions likely will focus on expanding its utility in precision medicine applications and exploring novel derivatives with enhanced biological activities.